
An In-depth Technical Guide to Isobutane (CAS
Number: 75-28-5)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Isobutane

CAS No.: 4630-45-9

Cat. No.: B10815321

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobutane, with the CAS number 75-28-5, is a saturated branched-chain alkane.[1] Also known

as 2-methylpropane, it is a colorless and flammable gas with a faint petroleum-like odor.[1][2] It

is commonly found in natural gas and crude oil.[2] This document provides a comprehensive

overview of the scientific data available for isobutane, including its physical and chemical

properties, safety information, spectroscopic data, and a representative analytical methodology.

All quantitative data has been summarized in structured tables for ease of reference.

Physicochemical Properties
The fundamental physical and chemical properties of isobutane are crucial for its handling,

storage, and application in various scientific contexts.
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Property Value Source(s)

Molecular Formula C4H10 [2]

Molecular Weight 58.12 g/mol [2]

Melting Point -160 °C (-256 °F) [2][3]

Boiling Point -12 °C (10.4 °F) [2][3]

Density (liquid) 0.557 g/mL at 20 °C [1]

Vapor Density 2.01 (air = 1) at 21 °C [2]

Vapor Pressure 72.2 psi (498 kPa) at 37.7 °C [2]

Flash Point -83 °C (-117.4 °F) [2][4]

Autoignition Temperature 460 °C (860 °F) [5][6]

Water Solubility 48.9 mg/kg at 25 °C [2][6]

LogP (Octanol/Water Partition

Coefficient)
2.76 [2][6]

Thermochemical Data
Thermochemical data is essential for understanding the energy changes associated with

chemical reactions involving isobutane.

Property Value Source(s)

Standard Enthalpy of

Formation (gas, ΔfH°gas)
-134.2 ± 0.6 kJ/mol [7]

Standard Molar Entropy (gas,

S°gas)
294.6 J/mol·K [8]

Molar Heat Capacity (gas,

Cp,gas)
96.5 J/mol·K at 25 °C [9]

Enthalpy of Combustion (gas,

ΔcH°gas)
-2869.3 ± 0.6 kJ/mol [9]
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Safety and Hazard Information
Understanding the safety and hazard profile of isobutane is paramount for its safe handling in

a laboratory or industrial setting.

Parameter Value/Information Source(s)

CAS Number 75-28-5 [2]

UN Number 1969 [10][11]

Hazard Class 2.1 (Flammable Gas) [10][11]

Lower Explosive Limit (LEL) 1.8% in air [4]

Upper Explosive Limit (UEL) 8.4% in air [4]

NIOSH REL (TWA) 800 ppm (1900 mg/m³) [2][10]

ACGIH TLV (TWA) 1000 ppm [10][11]

Primary Hazards

Extremely flammable, gas

under pressure (may explode if

heated), simple asphyxiant at

high concentrations.

[11][12]

Incompatibilities

Strong oxidizing agents (e.g.,

nitrates, perchlorates),

chlorine, fluorine.

[6][10]

Spectroscopic Data
Spectroscopic data is fundamental for the identification and characterization of isobutane.

Mass Spectrometry
The electron ionization mass spectrum of isobutane is characterized by a base peak at m/z

43, corresponding to the stable isopropyl cation ([CH(CH₃)₂]⁺). The molecular ion peak at m/z

58 is typically of low intensity.
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m/z Relative Intensity Proposed Fragment

58 Low [C₄H₁₀]⁺ (Molecular Ion)

43 100 (Base Peak) [C₃H₇]⁺

41 ~42 [C₃H₅]⁺

29 ~20 [C₂H₅]⁺

27 ~26 [C₂H₃]⁺

Note: Relative intensities can vary slightly between instruments.

Infrared (IR) Spectroscopy
The gas-phase IR spectrum of isobutane shows characteristic absorptions for C-H stretching

and bending vibrations.

Wavenumber (cm⁻¹) Vibration Type

2975 - 2845 C-H stretching

1470 - 1365 C-H bending (deformation)

~1380
C-H bending (characteristic for gem-dimethyl

group)

Nuclear Magnetic Resonance (NMR) Spectroscopy
Due to the symmetry of the isobutane molecule, its NMR spectra are relatively simple.

¹H NMR:

δ ~0.95 ppm (doublet, 9H): Corresponds to the nine equivalent protons of the three methyl

(CH₃) groups.

δ ~1.8 ppm (multiplet, 1H): Corresponds to the single proton of the methine (CH) group.

¹³C NMR:
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δ ~24.6 ppm: Corresponds to the three equivalent methyl (CH₃) carbons.

δ ~25.2 ppm: Corresponds to the methine (CH) carbon.

Experimental Protocols
Gas Chromatography (GC) Analysis of Isobutane
This section outlines a general experimental protocol for the analysis of isobutane in a

gaseous sample using Gas Chromatography with a Flame Ionization Detector (GC-FID).

1. Objective: To determine the purity of an isobutane sample or its concentration in a gas

mixture.

2. Materials and Equipment:

Gas chromatograph equipped with a Flame Ionization Detector (GC-FID).

Capillary column suitable for light hydrocarbon analysis (e.g., porous layer open tubular

(PLOT) column).

High-purity carrier gas (e.g., helium or nitrogen).

High-purity hydrogen and air for the FID.

Gas-tight syringe or a gas sampling valve for sample introduction.

Certified standard gas mixture containing isobutane for calibration.

Data acquisition and processing software.

3. Chromatographic Conditions (Example):

Column: Alumina PLOT column, 30 m x 0.53 mm ID.

Oven Temperature Program: 35°C isothermal.[5]

Injector Temperature: 150°C.
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Detector Temperature: 250°C.

Carrier Gas Flow Rate: 5 mL/min (Helium).

Sample Size: 0.5 - 1.0 mL.

4. Sample Preparation and Introduction:

Gaseous samples can be introduced directly into the GC using a gas-tight syringe or a gas

sampling loop.

For trace analysis in complex matrices like blood, headspace analysis is employed, where

the volatile components from the sample are introduced into the GC.[5]

5. Data Analysis:

The retention time of the peak corresponding to isobutane is used for qualitative

identification by comparing it to the retention time of a known standard.

The peak area is used for quantitative analysis. A calibration curve is generated by injecting

known concentrations of the isobutane standard and plotting peak area versus

concentration. The concentration of isobutane in the unknown sample is then determined

from this calibration curve.

Visualizations
Experimental Workflow for GC Analysis
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Caption: Workflow for the quantitative analysis of isobutane using GC-FID.

Common Reaction: Alkylation with Isobutylene
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A significant industrial reaction involving isobutane is its alkylation with isobutylene to produce

isooctane, a high-octane gasoline component.

Reactants

Product

Isobutane
(C4H10)

Acid Catalyst
(e.g., H2SO4)

Isobutylene
(C4H8)

Isooctane
(C8H18)

Click to download full resolution via product page

Caption: Simplified representation of the alkylation of isobutane with isobutylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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